Cas no 2228698-72-2 (methyl 5-(hydrazinylmethyl)-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-(hydrazinylmethyl)-2-methylfuran-3-carboxylate
• CAS No: 2228698-72-2
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5818090
• PubChem ID: 165718053
• Update Time: 2025-10-24

methyl 5-(hydrazinylmethyl)-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(hydrazinylmethyl)-2-methylfuran-3-carboxylate
• EN300-1744358
• 2228698-72-2

• Inchi： 1S/C8H12N2O3/c1-5-7(8(11)12-2)3-6(13-5)4-10-9/h3,10H,4,9H2,1-2H3
• InChI Key： WRFYERTZQCQXAC-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1CNN

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 5-(hydrazinylmethyl)-2-methylfuran-3-carboxylate

Comprehensive Overview of Methyl 5-(hydrazinylmethyl)-2-methylfuran-3-carboxylate (CAS No. 2228698-72-2)

Methyl 5-(hydrazinylmethyl)-2-methylfuran-3-carboxylate (CAS No. 2228698-72-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This furan-based derivative features a hydrazinylmethyl group, which enhances its reactivity and potential applications in drug synthesis. The compound's molecular formula and precise structure make it a valuable intermediate for developing novel bioactive molecules, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for furan derivatives like methyl 5-(hydrazinylmethyl)-2-methylfuran-3-carboxylate has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in designing antimicrobial agents and anticancer drugs. The compound's carboxylate ester functionality further expands its utility in prodrug development, a hot topic in targeted drug delivery systems.

The synthesis of CAS No. 2228698-72-2 often involves multi-step reactions, including hydrazine incorporation and esterification, which are optimized for high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing this compound, ensuring compliance with regulatory standards. Its stability under various pH conditions also makes it suitable for formulation studies, addressing common challenges in pharmaceutical excipients.

From an industrial perspective, methyl 5-(hydrazinylmethyl)-2-methylfuran-3-carboxylate is gaining traction in crop protection research. Its furan core exhibits potential as a biopesticide precursor, resonating with the global shift toward eco-friendly agrochemicals. This aligns with frequent searches on "sustainable pest control" and "green alternatives to synthetic pesticides", highlighting its relevance to contemporary agricultural challenges.

Safety and handling protocols for CAS No. 2228698-72-2 emphasize standard laboratory practices, including the use of personal protective equipment (PPE). While not classified as hazardous, its hydrazine moiety warrants cautious storage to prevent degradation. These precautions are consistent with best practices in chemical inventory management, a topic frequently queried in laboratory safety forums.

In summary, methyl 5-(hydrazinylmethyl)-2-methylfuran-3-carboxylate represents a convergence of innovation in organic synthesis and applied chemistry. Its dual applicability in pharmaceuticals and agriculture underscores its importance in addressing modern scientific and environmental challenges, making it a compound of enduring interest to researchers and industry professionals alike.